Cas no 7227-21-6 ([4-(azaniumylmethyl)cyclohexyl]methylazanium)
7227-21-6 structure
Product Name:[4-(azaniumylmethyl)cyclohexyl]methylazanium
CAS No:7227-21-6
MF:C8H20N2
MW:144.257802009583
CID:1758309
PubChem ID:5242220
Update Time:2025-04-21
[4-(azaniumylmethyl)cyclohexyl]methylazanium Chemical and Physical Properties
Names and Identifiers
-
- [4-(azaniumylmethyl)cyclohexyl]methylazanium
- ZINC00394530
- AC1NRKDH
- SBB069974
- AKOS015894522
- [4-(ammoniomethyl)cyclohexyl]methylammonium
- A817882
- I05-0399
- ZINC00394530; AC1NRKDH; SBB069974; AKOS015894522; [4-(ammoniomethyl)cyclohexyl]methylammonium; A817882; I05-0399;
- 7227-21-6
- DTXSID80412642
- OXIKYYJDTWKERT-UHFFFAOYSA-P
-
- Inchi: 1S/C8H18N2/c9-5-7-1-2-8(6-10)4-3-7/h7-8H,1-6,9-10H2/p+2
- InChI Key: OXIKYYJDTWKERT-UHFFFAOYSA-P
- SMILES: [NH3+]CC1CCC(C[NH3+])CC1
Computed Properties
- Exact Mass: 144.162648646g/mol
- Monoisotopic Mass: 144.162648646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 73.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 55.3Ų
[4-(azaniumylmethyl)cyclohexyl]methylazanium Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
7227-21-6 ([4-(azaniumylmethyl)cyclohexyl]methylazanium) Related Products
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